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Compound of Interest

Compound Name: NSC 404988

Cat. No.: B1362602 Get Quote

Despite a comprehensive review of available scientific and commercial literature, there is

currently no evidence to support the classification or application of the compound NSC 404988
as a neuroleptic or antipsychotic agent.

Researchers, scientists, and drug development professionals should be aware that searches

for its mechanism of action, in vivo studies, dopamine receptor interaction, or use in

schizophrenia models have not yielded any relevant data. Commercial suppliers list NSC
404988 as a benzamide-based bioactive compound for research purposes, specifically for use

in the synthesis of other compounds and for the study of drug metabolism.[1] However, these

product descriptions do not attribute any neuroleptic properties to the molecule itself.

While the benzamide chemical class does include several known neuroleptic drugs, this

classification alone does not confer specific pharmacological activity to all molecules within that

class. A thorough investigation into scientific databases and publications has revealed no

studies that characterize NSC 404988's pharmacological profile, including any potential affinity

for dopamine or serotonin receptors, which are the primary targets of neuroleptic agents.

Consequently, the creation of detailed application notes and protocols for NSC 404988 as a

neuroleptic agent, including quantitative data tables, experimental protocols, and signaling

pathway diagrams, is not possible based on the current body of scientific knowledge.

Further research would be required to determine if NSC 404988 possesses any neuroleptic

properties. Such an investigation would need to include initial in vitro receptor binding assays

followed by in vivo behavioral studies in relevant animal models of psychosis. Until such data is
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generated and published, any consideration of NSC 404988 for neuroleptic applications would

be purely speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 2 Tech Support

https://www.benchchem.com/product/b1362602?utm_src=pdf-body
https://www.benchchem.com/product/b1362602?utm_src=pdf-custom-synthesis
https://www.amsbio.com/nsc-404988-ams-t4630-100-mg
https://www.benchchem.com/product/b1362602#nsc-404988-as-a-neuroleptic-agent
https://www.benchchem.com/product/b1362602#nsc-404988-as-a-neuroleptic-agent
https://www.benchchem.com/product/b1362602#nsc-404988-as-a-neuroleptic-agent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1362602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

